Cas no 157372-95-7 (Ethyl 2,4-difluorobenzoylformate)

Ethyl 2,4-difluorobenzoylformate is a fluorinated benzoylformate ester with applications in pharmaceutical and agrochemical synthesis. Its key advantages include its role as a versatile intermediate in the preparation of biologically active compounds, particularly those requiring difluorophenyl motifs. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it valuable in drug design. The ethyl ester group offers improved solubility and handling compared to free acids. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in coupling reactions and other synthetic transformations. Its stability under standard storage conditions further contributes to its utility in industrial and research settings.

Ethyl 2,4-difluorobenzoylformate structure

157372-95-7 structure

Product Name:Ethyl 2,4-difluorobenzoylformate

CAS No:157372-95-7

MF:C₁₀H₈F₂O₃

MW:214.165530204773

MDL:MFCD06205165

CID:1073886

PubChem ID:24722254

Update Time:2025-06-09

Ethyl 2,4-difluorobenzoylformate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,4-difluorobenzoylformate
- LogP
- RARECHEM AL BI 1384
- 2,4-Difluoro-oxo-benzeneacetic acid ethyl ester
- AKOS010879524
- Benzeneacetic acid, 2,4-difluoro-alpha-oxo-, ethyl ester
- ETHYL2,4-DIFLUOROBENZOYLFORMATE
- MFCD06205165
- SCHEMBL8226526
- AB92936
- ethyl 2,4-difluorobenzoylformate, AldrichCPR
- 2-(2,4-Difluorophenyl)-2-(oxo)acetic acid ethyl ester
- 157372-95-7
- Ethyl (2,4-difluorophenyl)(oxo)acetate
- ethyl 2-(2,4-difluorophenyl)-2-oxoacetate
- LIXARZQLEXRGQM-UHFFFAOYSA-N
- DTXSID70641287
- DB-208886
- MDL： MFCD06205165
- Inchi： 1S/C10H8F2O3/c1-2-15-10(14)9(13)7-4-3-6(11)5-8(7)12/h3-5H,2H2,1H3
- InChI Key： LIXARZQLEXRGQM-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C(C(=O)OCC)=O)F

Computed Properties

Exact Mass: 214.04414
Monoisotopic Mass: 214.04415044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 276.8±30.0 °C at 760 mmHg
Flash Point: 117.5±19.4 °C
PSA: 43.37
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2,4-difluorobenzoylformate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 2,4-difluorobenzoylformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	200993-1g	Ethyl 2,4-difluorobenzoylformate	157372-95-7	97%	1g	￡399.00	2022-03-01
Fluorochem	200993-2g	Ethyl 2,4-difluorobenzoylformate	157372-95-7	97%	2g	￡658.00	2022-03-01
Fluorochem	200993-5g	Ethyl 2,4-difluorobenzoylformate	157372-95-7	97%	5g	￡1516.00	2022-03-01
eNovation Chemicals LLC	Y1110395-1g	Ethyl 2-(2,4-difluorophenyl)-2-oxoacetate	157372-95-7	95%	1g	$325	2024-06-05
Advanced ChemBlocks	M23238-250MG	2,4-Difluoro-oxo-benzeneacetic acid Ethyl ester	157372-95-7	97%	250MG	$145	2023-09-15
Advanced ChemBlocks	M23238-1G	2,4-Difluoro-oxo-benzeneacetic acid Ethyl ester	157372-95-7	97%	1G	$325	2023-09-15
Advanced ChemBlocks	M23238-5G	2,4-Difluoro-oxo-benzeneacetic acid Ethyl ester	157372-95-7	97%	5G	$975	2023-09-15
eNovation Chemicals LLC	Y1110395-1g	Ethyl 2-(2,4-difluorophenyl)-2-oxoacetate	157372-95-7	95%	1g	$325	2025-02-19
1PlusChem	1P001PVN-500mg	Benzeneacetic acid, 2,4-difluoro-α-oxo-, ethyl ester	157372-95-7	97%	500mg	$149.00	2024-06-20
1PlusChem	1P001PVN-1g	Benzeneacetic acid, 2,4-difluoro-α-oxo-, ethyl ester	157372-95-7	97%	1g	$228.00	2024-06-20